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Compound of Interest

Compound Name:
2-Amino-5-bromo-4-

methylpyrimidine

Cat. No.: B102953 Get Quote

Technical Guide: 2-Amino-5-bromo-4-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential applications of 2-Amino-5-bromo-4-methylpyrimidine. The

information is curated for professionals in the fields of medicinal chemistry, organic synthesis,

and drug discovery, offering detailed experimental protocols and logical workflows.

Core Physicochemical Data
The fundamental properties of 2-Amino-5-bromo-4-methylpyrimidine are summarized below.

These values are critical for its application in synthesis and as a scaffold in drug design.
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Property Value Source(s)

Melting Point 192-194 °C / 196-200 °C [1][2]

Boiling Point 345.4 ± 34.0 °C (Predicted) [2]

Molecular Formula C₅H₆BrN₃ [1]

Molecular Weight 188.03 g/mol [1]

Appearance White to light yellow solid [2]

CAS Number 17321-93-6 [1]

Experimental Protocols
Detailed methodologies for the determination of physical properties and a common synthesis

route are provided below.

Synthesis of 2-Amino-5-bromo-4-methylpyrimidine
A general and efficient procedure for the synthesis of 2-Amino-5-bromo-4-methylpyrimidine
involves the electrophilic bromination of 2-amino-4-methylpyrimidine using N-bromosuccinimide

(NBS).[2]

Materials:

2-Amino-4-methylpyrimidine

N-bromosuccinimide (NBS)

Chloroform

Dichloromethane

1N Sodium hydroxide solution

Saturated sodium chloride solution

Anhydrous sodium sulfate
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Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for extraction and filtration

Procedure:

In a round-bottom flask, dissolve 2-amino-4-methylpyrimidine (10.9 g, 100 mmol) in

chloroform (400 mL).

To this solution, add N-bromosuccinimide (17.8 g, 100 mmol).

Stir the reaction mixture under light-avoiding conditions for 15 hours.

Upon completion of the reaction, transfer the mixture to a separatory funnel containing

dichloromethane (140 mL).

Wash the organic layer sequentially with 1N sodium hydroxide solution (3 x 200 mL) and

saturated sodium chloride solution (100 mL).

Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 5-bromo-4-methylpyrimidin-2-ylamine.[2]

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound can be determined with high precision using the

capillary method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

Ensure the sample of 2-Amino-5-bromo-4-methylpyrimidine is completely dry and finely

powdered.

Introduce a small amount of the powdered sample into the open end of a capillary tube.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom, aiming for a sample height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting).

This range is the melting point of the compound.

Boiling Point Determination (Micro Method)
For small quantities of a substance, the boiling point can be determined using a micro-method

with a Thiele tube or a similar apparatus.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)

Small test tube

Capillary tube (sealed at one end)

Thermometer

Rubber band or wire to attach the test tube to the thermometer

Procedure:
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Place a small amount of the liquid sample into the small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube with the sample.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Immerse the assembly in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil), ensuring the sample is below the oil level.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis workflow, a general protocol for physical

property determination, and a potential signaling pathway relevant to the application of

pyrimidine derivatives in drug discovery.
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Reactants

Reaction Work-up Product
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Caption: Workflow for the synthesis of 2-Amino-5-bromo-4-methylpyrimidine.
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Caption: General experimental workflow for melting and boiling point determination.
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Caption: Generalized signaling pathway of a protein kinase and its inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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